Cas no 1027514-13-1 (Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate)
Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate
- Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
- ethyl 2-(4-tert-butylphenyl)-2,2-difluoroacetate
- Benzeneacetic acid, 4-(1,1-dimethylethyl)-α,α-difluoro-, ethyl ester
- Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester
- Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
- CRB51413
- FS-6158
- SY038861
- Ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate
- ethyl (4-tert-butylphenyl)(difluoro)acetate
- Benzeneaceticacid,4-(1,1-dimethylethyl)-alpha,alpha-difluoro-,ethylester
- CS-0329820
- Ethyl (4-tert-Butylphenyl)difluoroacetate
- MFCD11007714
- AC2738
- AKOS006097244
- 1027514-13-1
-
- MDL: MFCD11007714
- Inchi: 1S/C14H18F2O2/c1-5-18-12(17)14(15,16)11-8-6-10(7-9-11)13(2,3)4/h6-9H,5H2,1-4H3
- InChI Key: WZGDUQNRJSHKRC-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(F)(F)C1=CC=C(C(C)(C)C)C=C1
Computed Properties
- Exact Mass: 256.12748614g/mol
- Monoisotopic Mass: 256.12748614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC510339-1g |
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate |
1027514-13-1 | 1g |
£630.00 | 2023-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92225-1g |
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate |
1027514-13-1 | 93% | 1g |
¥1528.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92225-5g |
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate |
1027514-13-1 | 93% | 5g |
¥2568.0 | 2023-09-05 | |
| Fluorochem | 035991-1g |
Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate |
1027514-13-1 | 95% | 1g |
£160.00 | 2022-03-01 | |
| Fluorochem | 035991-5g |
Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate |
1027514-13-1 | 95% | 5g |
£635.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D776216-1g |
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate |
1027514-13-1 | 95% | 1g |
$605 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY038861-1g |
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate |
1027514-13-1 | 95% | 1g |
¥3870.97 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01099868-1g |
Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester |
1027514-13-1 | 95% | 1g |
¥1260.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01099868-5g |
Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester |
1027514-13-1 | 95% | 5g |
¥2122.0 | 2023-04-06 | |
| eNovation Chemicals LLC | D776216-1g |
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate |
1027514-13-1 | 95% | 1g |
$605 | 2025-02-21 |
Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate (CAS No. 1027514-13-1) is a fluorinated aromatic ester derivative that has garnered significant attention in medicinal chemistry and materials science. This compound features a phenolic core substituted with two fluorine atoms at the alpha positions, a tert-butyl group at the para position of the aromatic ring, and an ethyl ester functionality. The combination of these structural elements imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and functional material development.
Structurally, the difluoro substitution pattern introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. The presence of the tert-butyl group provides steric bulk, enhancing resistance to metabolic degradation—a critical factor in pharmaceutical applications. Recent studies have demonstrated that such fluorinated motifs can improve lipophilicity, cell membrane permeability, and metabolic stability, all of which are essential for optimizing drug candidates.
Synthesis of Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate typically involves electrophilic aromatic substitution or transition-metal-catalyzed fluorination strategies. A notable approach reported in *Organic Letters* (2023) employs palladium-catalyzed cross-coupling to introduce the difluoro group with high regioselectivity. This method aligns with modern green chemistry principles by minimizing byproduct formation and reducing reaction times.
Biological investigations have revealed promising profiles for this compound. In a 2024 study published in *Journal of Medicinal Chemistry*, researchers identified its potential as a lead structure for GPR55 receptor modulators, which are implicated in cancer progression and neuroinflammation. The fluorinated aromatic system was found to enhance binding affinity through favorable interactions with transmembrane helices in the receptor's orthosteric site.
From an analytical perspective, advanced techniques like X-ray crystallography and NMR spectroscopy have elucidated its conformational preferences. The molecule exhibits a planar arrangement due to conjugation between the ester carbonyl and aromatic ring, while the bulky tert-butyl group induces slight out-of-plane distortion—a feature that may influence crystallization behavior and solid-state properties.
In materials science applications, this compound serves as a building block for fluorescent dyes with tunable emission wavelengths. A 2023 patent (WO/2023/XXXXXX) describes its use in organic light-emitting diodes (OLEDs), where the fluorinated structure contributes to improved charge transport efficiency through enhanced π-electron delocalization across adjacent molecular layers.
Computational studies using density functional theory (DFT) have provided insights into its electronic properties. These models predict that the difluoro substitution lowers the HOMO-LUMO energy gap compared to non-fluorinated analogs, potentially enhancing redox activity while maintaining structural integrity under oxidative stress conditions—a critical consideration for battery electrolyte additives.
The environmental impact profile of this compound is being actively studied under REACH regulations. Preliminary ecotoxicity assessments indicate low aquatic toxicity when compared to similar aromatic esters without fluorination, suggesting that strategic fluorination can reduce environmental persistence while maintaining functional performance.
Ongoing research focuses on expanding its utility as a scaffold for covalent inhibitors targeting cysteine proteases involved in parasitic diseases. The electrophilic nature of the ester carbonyl group enables selective Michael addition reactions with nucleophilic enzyme residues, offering a novel approach to combat drug-resistant strains.
In conclusion, Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate represents a versatile platform for developing next-generation therapeutics and functional materials. Its unique combination of structural features continues to drive innovation across multiple scientific disciplines through both empirical studies and computational modeling approaches.
1027514-13-1 (Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)